Cas no 138904-38-8 (Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-)

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo- structure
138904-38-8 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-
CAS No:138904-38-8
MF:C8H6ClN3O2
MW:211.605140209198
CID:1257588
PubChem ID:121229318
Update Time:2025-04-20

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-
    • 138904-38-8
    • EN300-5450290
    • BS-51523
    • 5,7-Dioxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • AT27430
    • Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
    • Z1486032112
    • 1263059-26-2
    • Inchi: 1S/C8H6ClN3O2/c1-14-8(13)5-4-7-10-6(9)2-3-12(7)11-5/h2-4H,1H3
    • InChI Key: GZELJABQLTVHPY-UHFFFAOYSA-N
    • SMILES: ClC1C=CN2C(=CC(C(=O)OC)=N2)N=1

Computed Properties

  • Exact Mass: 176.03352
  • Monoisotopic Mass: 211.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 87.78
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